Cas no 1226447-48-8 (methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate
• CAS No: 1226447-48-8
• MF: C₁₃H₁₇N₃O₄S₂
• MW: 343.421780347824
• CID: 6575640
• PubChem ID: 49678063
• Update Time: 2025-07-19

methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate
• F5958-0083
• VU0528939-1
• methyl 3-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate
• methyl 3-[2-(3,5-dimethylpyrazol-1-yl)ethylsulfamoyl]thiophene-2-carboxylate
• methyl 3-(N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate
• AKOS024528448
• 1226447-48-8

• Inchi： 1S/C13H17N3O4S2/c1-9-8-10(2)16(15-9)6-5-14-22(18,19)11-4-7-21-12(11)13(17)20-3/h4,7-8,14H,5-6H2,1-3H3
• InChI Key： YUFONKWQITWHJC-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NCCN1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 343.06604838g/mol
• Monoisotopic Mass: 343.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate

Methyl 3-{2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate (CAS No. 1226447-48-8): A Comprehensive Overview

Methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate (CAS No. 1226447-48-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiophene family and contains a unique sulfamoyl and pyrazolyl functional group. The combination of these functionalities imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate is characterized by a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. The presence of the thiophene ring contributes to the compound's aromaticity and stability. Additionally, the sulfamoyl group (SO₂NH₂) and the 3,5-dimethyl-1H-pyrazolyl moiety are key structural features that enhance its biological activity and pharmacological potential.

Recent studies have highlighted the diverse biological activities of methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate has demonstrated promising antitumor activity. Preclinical studies have reported that it can effectively inhibit the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its anti-inflammatory and antitumor properties, this compound has also been investigated for its potential as an antimicrobial agent. Research has shown that methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic properties of methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate have also been studied extensively. In animal models, it has shown good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the mechanism of action of methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate, several in silico studies have been conducted using molecular docking and molecular dynamics simulations. These computational methods have provided insights into how the compound interacts with specific protein targets involved in inflammation, cancer, and microbial infection. For instance, it has been shown to bind to key enzymes such as COX-2 (cyclooxygenase-2) and topoisomerase II, which are important targets in anti-inflammatory and anticancer therapies.

The safety profile of methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylsulfamoyl}thiophene-2-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, methyl 3-{2-(3,5-dimethyl-1H-pyrazol-1-y l) ethylsulfamoyl}thiophene - 2 - carboxylate (CAS No. 1226447 - 48 - 8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility.